Cas no 1261599-90-9 (4-Chloro-2-(3-trifluoromethylphenyl)benzoic acid)

• Product Name: 4-Chloro-2-(3-trifluoromethylphenyl)benzoic acid
• CAS No: 1261599-90-9
• MF: C₁₄H₈ClF₃O₂
• MW: 300.660333633423
• MDL: MFCD18321770
• CID: 2761270
• PubChem ID: 53227620
• Update Time: 2025-07-31

4-Chloro-2-(3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40691153
• MFCD18321770
• 4-CHLORO-2-(3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 4-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95%
• 5-Chloro-3'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
• 1261599-90-9
• 4-Chloro-2-(3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18321770
• Inchi： 1S/C14H8ClF3O2/c15-10-4-5-11(13(19)20)12(7-10)8-2-1-3-9(6-8)14(16,17)18/h1-7H,(H,19,20)
• InChI Key： IGYCVUGUUUXZAN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 300.0164917Da
• Monoisotopic Mass: 300.0164917Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls